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Compound of Interest

Compound Name: SDR-04

Cat. No.: B15570214

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential, step-by-step guidance for the safe disposal of
SDR-04, a research-grade BET inhibitor.

SDR-04 is a potent BET inhibitor identified by CAS number 879593-04-1, utilized in cancer
research for its ability to suppress cancer cell line proliferation.[1] Due to its biological activity
and the potential hazards associated with its chemical class, SDR-04 and any materials
contaminated with it must be treated as hazardous chemical waste. Adherence to proper
disposal protocols is crucial to mitigate risks to personnel and the environment.

Key Chemical and Hazard Information

While a specific Safety Data Sheet (SDS) with comprehensive disposal instructions for SDR-04
is not readily available, the known properties of the compound and the general hazards
associated with BET inhibitors provide a basis for safe handling and disposal procedures. BET
inhibitors as a class have been reported to cause adverse side effects, including
thrombocytopenia (a low platelet count), gastrointestinal issues, and fatigue in clinical trials.[2]
[3][4] Therefore, it is prudent to handle SDR-04 with the assumption of cytotoxic and other
potential health effects.
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Property Data / Information
Chemical Name SDR-04
CAS Number 879593-04-1

Chemical Class

BET (Bromodomain and Extra-Terminal domain)

inhibitor

Primary Use

Research chemical for inhibiting BRD4-BD1,

studied for its anti-cancer properties.[1]

Known Hazards

As a member of the BET inhibitor class,
potential hazards may include hematological
toxicity (e.g., thrombocytopenia), gastrointestinal

toxicity, fatigue, and potential reproductive harm.

[21(3][4][5]

Physical Form

Typically supplied as a solid.

Information on solubility in various solvents

should be consulted from the supplier's

Solubility _ o
technical data sheet. This is critical for
decontamination procedures.
Store at room temperature in the continental
US; however, specific storage conditions may
Storage

vary and should be confirmed with the

Certificate of Analysis.[1]

Experimental Protocols for Disposal

The disposal of SDR-04 should be managed as part of a comprehensive laboratory chemical

waste program. The following protocols are based on standard practices for the disposal of

potent, biologically active research compounds.

Personnel Protective Equipment (PPE) Requirements: Before beginning any disposal

procedures, ensure the following PPE is worn:

o Safety goggles
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o Chemical-resistant gloves (nitrile or neoprene)
e Alab coat

Step-by-Step Disposal Procedure:

e Segregation of Waste:

o All materials that have come into contact with SDR-04 must be segregated as hazardous
waste. This includes:

Unused or expired SDR-04 solid compound.

Solutions containing SDR-04.

Contaminated consumables such as pipette tips, tubes, vials, and gloves.

Contaminated labware (e.g., glassware).

Spill cleanup materials.
e Solid Waste Disposal:

o Collect all solid waste contaminated with SDR-04 (e.g., weighing papers, contaminated
gloves, pipette tips) in a dedicated, clearly labeled, and sealed plastic bag or a puncture-
proof container.

o The container must be labeled as "Hazardous Chemical Waste" and should include the
name "SDR-04" and its CAS number.

e Liquid Waste Disposal:

o Collect all liquid waste containing SDR-04 in a dedicated, leak-proof, and shatter-resistant
container.

o The container must be compatible with the solvents used.
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o Label the container clearly as "Hazardous Chemical Waste" and list all chemical
constituents, including SDR-04, its CAS number, and all solvents with their approximate
concentrations.

o Never pour SDR-04 solutions down the drain.

o Decontamination of Labware:

o Reusable labware should be decontaminated. A common procedure is to rinse the
glassware with a solvent in which SDR-04 is soluble. This rinse solvent must then be
collected as hazardous liquid waste.

o After the initial solvent rinse, wash the labware with soap and water.

e Spill Management:

[e]

In the event of a spill, cordon off the area.

o

For a solid spill, gently cover it with absorbent material to avoid raising dust.

[¢]

For a liquid spill, absorb it with a chemical spill kit or other suitable absorbent material.

[¢]

Collect all cleanup materials in a sealed container, label it as hazardous waste containing
SDR-04, and dispose of it accordingly.

» Final Disposal:

o Store all SDR-04 waste containers in a designated satellite accumulation area within the
laboratory.

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of SDR-04.
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Start: SDR-04 Waste Generated

Identify Waste Type

Solid iquid Labware

Solid Waste (e.g., tips, gloves, solid compound) Contaminated Reusable Labware

Liquid Waste (e.g., solutions, solvent rinses)

A\

Decontaminate Labware |f=—====———— e,

Y

Package in a sealed, labeled hazardous waste container

\d y

Collect rinse solvent as hazardous liquid waste Wash with soap and water

A A

Collect in a sealed, labeled, compatible hazardous waste container

Y A

( Store waste in designated Satellite Accumulation Area )

A

[ Arrange for pickup by Environmental Health & Safety (EHS) )

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for SDR-04 from generation to final disposal.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15570214?utm_src=pdf-body-img
https://www.benchchem.com/product/b15570214?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By following these procedures, researchers can ensure the safe and compliant disposal of
SDR-04, upholding the standards of laboratory safety and environmental responsibility. Always
consult your institution's specific guidelines for hazardous waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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